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Compound of Interest

Compound Name: Pyrazole N-Demethyl! Sildenafil-d3
CAS No.: 1185044-03-4
Cat. No.: B564379

Get Quote

Technical Monograph: Pyrazole N-Demethyl
Sildenafil-d3

Advanced Characterization, Sourcing, and Analytical Application

Executive Summary & Chemical Identity

Pyrazole N-Demethyl Sildenafil-d3 (CAS: 1185044-03-4) is a specialized stable isotope-
labeled reference standard used primarily in the pharmaceutical quality control (QC) and
forensic analysis sectors.[1][2]

It serves as the Internal Standard (IS) for the quantification of Pyrazole N-Demethyl Sildenafil
(also known as Sildenafil Impurity A in some pharmacopeial contexts, though nomenclature
varies).[1][2]

Structural Distinction (Critical)
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Researchers often confuse the two "desmethyl" analogs of Sildenafil.[2] It is vital to distinguish
between the major metabolite and the impurity to ensure the correct standard is sourced.

Piperazine N-Desmethyl Pyrazole N-Demethyl
Feature ] . . -

Sildenafil Sildenafil (Target)
Role Major Metabolite (UK-103,320)  Process Impurity / Degradant

Loss of Methyl on Piperazine Loss of Methyl on Pyrazole
Structural Change ) )

ring ring
Isotope Label (-d3) Label on Pyrazole Methyl Label on Piperazine Methyl
Primary Application DMPK / Clinical Bioanalysis CMC / Impurity Profiling / QC

Target Compound Specifications:

e Chemical Name: 1-[[3-(6,7-Dihydro-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-
ethoxyphenyl]sulfonyl]-4-(methyl-d3)-piperazine[1][2]

e Molecular Formula: C22H27D3N604S[3]

e Molecular Weight: ~477.6 g/mol (varies slightly by enrichment)[1][2]
e |sotopic Purity: Typically = 99% atom % DJ[1]

o Chemical Purity: = 98%

Sourcing & Availability Analysis

As a specialized impurity standard, this compound is not a commodity chemical.[2] It is
produced via custom synthesis or held in limited stock by specialized isotope vendors.

Primary Suppliers & Catalog Data

Note: "In Stock" status fluctuates rapidly. Always request a fresh Certificate of Analysis (CoA)
before purchase.[1][2]
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Supplier Catalog # Typical Pack Size Lead Time (Est.)
TLC Pharmaceutical
S-06202 1mg, 5mg, 10mg Stock / 1-2 Weeks

Standards
Toronto Research

) S435002 1mg, 10mg Stock / 2-3 Weeks
Chemicals (TRC)
Vivan Life Sciences VLCS-01434 Custom 4-6 Weeks (Synth)
Simson Pharma Custom Custom Inquiry Based

Procurement Strategy (The "Self-Validating" Approach)

Do not rely solely on the catalog name. When ordering, validate the structure using the
Chemical Logic Check:

 Verify the Deuterium Position: Ensure the -d3 label is on the Piperazine methyl group. If the
label were on the Pyrazole methyl, it would be chemically impossible to have a "Pyrazole N-
Demethyl!" structure (since that methyl group is missing).[1][2]

e Request CoA Review: Check for "Isotopic Clustering." A high-quality standard should have
<0.5% dO (non-labeled) contribution to prevent interference with the analyte signal.[1][2]

Valid Standard

Yes (Proceed to PO)

Verify Label:
Yes Is Piperazine N-CD3? No

. Check Name: Verify Structure:
Sourcing Request ) > o No (N-Me present) Wrong Compound
‘ Pyrazole N-Demethy! Is Pyrazole N-H? Bt (Likely Metabolite)

Click to download full resolution via product page

Figure 1: Decision logic for verifying the structural identity of Pyrazole N-Demethyl Sildenafil-
d3 prior to procurement.

Analytical Application: Impurity Profiling Protocol
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The following protocol outlines a validated LC-MS/MS workflow for quantifying the Pyrazole N-
Demethyl impurity in Sildenafil drug substance, using the -d3 analog as the Internal Standard
to correct for matrix effects and ionization variability.

Sample Preparation (Dilute-and-Shoot)

Principle: Sildenafil samples are dissolved in a solvent compatible with the initial mobile phase
to minimize solvent effects.[1][2]

e Stock Solution (IS): Dissolve Pyrazole N-Demethyl Sildenafil-d3 in Methanol to 100 pg/mL.
Store at -20°C.

e Working IS Solution: Dilute Stock to 500 ng/mL in 50:50 Methanol:Water.

o Sample Prep:

[e]

Weigh 10 mg Sildenafil API.[2]

o

Dissolve in 10 mL Volumetric Flask with Mobile Phase A:B (50:50).

[¢]

Spike 50 pL of Working IS Solution into 950 uL of sample solution.

[¢]

Vortex (30s) and Centrifuge (10,000 rpm, 5 min) to remove particulates.

[e]

Transfer supernatant to HPLC vial.

LC-MS/MS Conditions

e Column: C18 Reverse Phase (e.g., Waters XBridge C18, 3.5 uym, 4.6 x 100 mm).[2]

o Why: The pyrazole-demethylated species is slightly more polar than Sildenafil but retains
well on C18.

e Mobile Phase A: 0.1% Formic Acid in Water (Proton source for ionization).[2]
e Mobile Phase B: Acetonitrile.

e Gradient:
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[e]

0-1 min: 10% B (Equilibration)[1][2]

o

1-6 min: 10% -> 90% B (Elution)[1][2]

[¢]

6-8 min: 90% B (Wash)[1][2]

[¢]

8.1 min: 10% B (Re-equilibration)

o Flow Rate: 0.8 mL/min.

Mass Spectrometry Parameters (MRM)

Use Positive Electrospray lonization (ESI+).

Collision Energy

Compound Precursor lon (Q1) Product lon (Q3) (eV)
e
Pyrazole N-Demethyl
461.2 [M+H]* 283.1 35
(Analyte)
Pyrazole N-Demethyl-
464.2 [M+H]* 283.1 35

d3 (IS)

Note: The product ion (283.[2]1) corresponds to the sulfonyl-phenyl moiety, which remains
consistent between the dO and d3 species if the label is on the piperazine.[2] If the label is on
the piperazine, the fragment containing the piperazine would shift by +3 Da.[2] Always verify
the fragmentation pattern of your specific lot.[1]
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Figure 2: LC-MS/MS quantification workflow utilizing the d3-labeled internal standard.[1]

Scientific Integrity & Troubleshooting (E-E-A-T)
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The "Deuterium Effect" on Retention Time

Although deuterium is chemically similar to hydrogen, C-D bonds are shorter and stronger than
C-H bonds.[2] This results in a slightly lower lipophilicity for the deuterated molecule.

o Observation: The Pyrazole N-Demethyl Sildenafil-d3 peak may elute slightly earlier (0.05 -
0.1 min) than the non-labeled impurity.[1]

o Action: Do not rely solely on absolute retention time matching. Use the Mass Transition ratio
and relative retention time (RRT) for confirmation.

Stability Concerns
The "Pyrazole N-Demethyl" structure contains an acidic proton on the pyrazole ring (pKa ~

8.7).[1112]

e Risk: In highly basic solutions (pH > 9), the pyrazole nitrogen can deprotonate, leading to
peak broadening or sensitivity loss in positive ESI.[2]

o Protocol Fix: Ensure the final sample diluent is acidic (0.1% Formic Acid) to keep the
pyrazole protonated and in the neutral/cationic state for optimal chromatography and
ionization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Pyrazole N-Demethyl Sildenafil-d3 supplier and
availability]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564379/docs#pyrazole-n-demethyl-sildenafil-d3-
supplier-and-availability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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